Cas no 921769-65-5 (Capecitabine-2',3'-cyclic Carbonate)

Capecitabine-2',3'-cyclic Carbonate is a chemically modified derivative of capecitabine, a prodrug of 5-fluorouracil (5-FU) used in cancer therapy. The cyclic carbonate moiety enhances the stability and controlled release of the active metabolite, improving pharmacokinetic properties. This modification can reduce premature degradation and enhance targeted delivery, potentially minimizing systemic side effects. The compound retains the antineoplastic activity of capecitabine while offering improved solubility and bioavailability. Its design is particularly advantageous for formulations requiring prolonged or site-specific drug release. Researchers may explore its utility in advanced drug delivery systems, such as nanoparticle carriers or prodrug strategies, to optimize therapeutic efficacy in oncology applications.

Capecitabine-2',3'-cyclic Carbonate structure

921769-65-5 structure

Product Name:Capecitabine-2',3'-cyclic Carbonate

CAS No:921769-65-5

MF:C₁₆H₂₀FN₃O₇

MW:385.344307899475

CID:830538

PubChem ID:58434491

Update Time:2025-06-06

Capecitabine-2',3'-cyclic Carbonate Chemical and Physical Properties

Names and Identifiers

- 2',3'-O-carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
- Capecitabine-2',3'-cyclic Carbonate
- Capecitabine-2?,3?-cyclic Carbonate
- pentyl N-[1-[(3aS,4R,6R)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- 2′,3′-O-Carbonyl-5′-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
- 2,3-O-Carbonyl-5-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
- Cytidine, 5'-deoxy-5-fluoro-N-((pentyloxy)carbonyl)-, cyclic 2',3'-carbonate
- 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine; Capecitabine Related Compound C; Capecitabine Impurity F
- HY-W614957
- pentyl N-[1-[(3aR,4R,6R,6aR)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N?-(pentyloxycarbonyl)cytidine
- SCHEMBL2778399
- 98DRJ1XQ80
- CHEMBL2041687
- UNII-98DRJ1XQ80
- AKOS040759005
- Q27272117
- 921769-65-5
- CAPECITABINE IMPURITY C
- Pentyl (5-fluoro-1-((3aR,4R,6R,6aR)-6-methyl-2-oxotetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- TS-09310
- PENTYL N-{1-[(3AR,4R,6R,6AR)-6-METHYL-2-OXO-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
- CS-0698846
- Inchi： 1S/C16H20FN3O7/c1-3-4-5-6-24-15(22)19-12-9(17)7-20(14(21)18-12)13-11-10(8(2)25-13)26-16(23)27-11/h7-8,10-11,13H,3-6H2,1-2H3,(H,18,19,21,22)/t8-,10-,11-,13-/m1/s1
- InChI Key： VTAMAYSBXXKQPB-UORFTKCHSA-N
- SMILES： O=C1N=C(NC(=O)OCCCCC)C(F)=CN1[C@@H]1O[C@H](C)[C@H]2OC(O[C@@H]12)=O

Computed Properties

Exact Mass: 385.12852815g/mol
Monoisotopic Mass: 385.12852815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 696
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 116Å²

Experimental Properties

Color/Form: Powder
Melting Point: 68-69°C

Capecitabine-2',3'-cyclic Carbonate Security Information

Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： 24/25

Capecitabine-2',3'-cyclic Carbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP81286-5mg	Capecitabine-2',3'-cyclic carbonate	921769-65-5	98.0%	5mg	¥220	2021-05-07
TRC	C175660-5mg	Capecitabine-2',3'-cyclic Carbonate	921769-65-5		5mg	$ 161.00	2023-04-18
TRC	C175660-10mg	Capecitabine-2',3'-cyclic Carbonate	921769-65-5		10mg	$ 196.00	2023-09-08
TRC	C175660-25mg	Capecitabine-2',3'-cyclic Carbonate	921769-65-5		25mg	$ 534.00	2023-09-08
TRC	C175660-50mg	Capecitabine-2',3'-cyclic Carbonate	921769-65-5		50mg	$ 994.00	2023-09-08
TRC	C175660-100mg	Capecitabine-2',3'-cyclic Carbonate	921769-65-5		100mg	$ 1556.00	2023-04-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1090739-10MG	Capecitabine Related Compound C	921769-65-5		10mg	¥11155.93	2023-09-08
Biosynth	NC16644-1 mg	Capecitabine 2',3'-cyclic carbonate	921769-65-5		1mg	$100.00	2023-01-03
Biosynth	NC16644-2 mg	Capecitabine 2',3'-cyclic carbonate	921769-65-5		2mg	$180.00	2023-01-03
Biosynth	NC16644-5 mg	Capecitabine 2',3'-cyclic carbonate	921769-65-5		5mg	$250.00	2023-01-03

Capecitabine-2',3'-cyclic Carbonate Production Method

Production Method 1

154361-50-9

921769-65-5

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane ; 5 h, 25 °C

Reference

: Process for synthesis of Capecitabine impurity C

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Production Method 2

154361-50-9

530-62-1

921769-65-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; 10 - 12 h, rt

Reference

: Synthesis and biological activity evaluation of cytidine-5'-deoxy-5-fluoro-N-[(alkoxy/aryloxy)] carbonyl-cyclic 2',3'-carbonates

Jhansi Rani, V.; Raghavendra, A.; Kishore, P.; Nanda Kumar, Y.; Hema Kumar, K.; et al, European Journal of Medicinal Chemistry, 2012, 54, 690-696